allyl 4-ethyl-5-thieno[2,3-b]quinolin-2-yl-4H-1,2,4-triazol-3-yl sulfide

• IUPAC Name: 2-(4-ethyl-5-prop-2-enylsulfanyl-1,2,4-triazol-3-yl)thieno[2,3-b]quinoline
• InChI: InChI=1S/C18H16N4S2/c1-3-9-23-18-21-20-16(22(18)4-2)15-11-13-10-12-7-5-6-8-14(12)19-17(13)24-15/h3,5-8,10-11H,1,4,9H2,2H3
• InChI Key: KGGXZICELZDVIY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC=C)C2=CC3=CC4=CC=CC=C4N=C3S2
• Molecular Formula: C18H16N4S2
• Molecular Weight: 352.5 g/mol

Description

Allyl 4-ethyl-5-thieno[2,3-b]quinolin-2-yl-4H-1,2,4-triazol-3-yl sulfide (AETQTTS) is a novel sulfide compound with a wide range of potential applications in scientific research. AETQTTS is a member of the triazole family, which are organic compounds with a five-membered ring structure containing three nitrogen atoms. This compound is of particular interest due to its unique structure and the potential for it to be used in a variety of scientific research applications, including drug discovery and development, biochemistry, and molecular biology.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

Research in organic synthesis and heterocyclic chemistry often focuses on the development of novel compounds with potential therapeutic applications. For instance, compounds with the quinolin-2-yl-4H-1,2,4-triazole moiety have been explored for their antimicrobial properties and as intermediates in the synthesis of complex molecules. The regioselective synthesis of thieno[3,2-c][1]benzopyran-4-ones, which are structurally related to the query compound, has been reported to yield potential anti-inflammatory, antipyretic, and antiallergic drugs (Majumdar & Biswas, 2004). This illustrates the relevance of such structures in drug discovery and development.

Antimicrobial and Antifungal Applications

The synthesis and characterization of substituted 1,2,3-triazoles have been conducted, highlighting the antimicrobial activity of these compounds (Holla et al., 2005). Similar compounds have demonstrated potent to weak activities in antitumor and antioxidant studies, suggesting the potential of the allyl 4-ethyl-5-thieno[2,3-b]quinolin-2-yl-4H-1,2,4-triazol-3-yl sulfide in these areas as well (Behalo et al., 2017).

Potential in Drug Discovery

The structure of this compound suggests its utility in the synthesis of novel therapeutic agents. Compounds featuring similar heterocyclic frameworks have been explored for their cytotoxic properties, with some showing promising results against human tumor cell lines (Korcz et al., 2018). This indicates the potential of such compounds in the development of new anticancer drugs.

Mechanism of Action

Target of Action

The compound belongs to the class of 1,2,4-triazoles and thienoquinolines. Compounds in these classes are often studied for their potential biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . .

Mode of Action

Without specific studies on this compound, it’s difficult to determine its exact mode of action. 1,2,4-triazoles and thienoquinolines often interact with biological targets through hydrogen-bonding and dipole interactions .

Biochemical Pathways

Again, without specific studies, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds in the 1,2,4-triazole and thienoquinoline classes can affect a wide range of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Given the broad range of biological activities associated with 1,2,4-triazoles and thienoquinolines, it’s possible that this compound could have diverse effects at the molecular and cellular level .